Cas no 1285673-65-5 (N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1285673-65-5
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 6151691
• PubChem ID: 6867682
• Update Time: 2025-08-05

N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide
• AG-690/33078055
• N'-(3,4-dimethoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide
• SR-01000080995-1
• F1092-0923
• N'-(3,4-DIMETHOXYBENZYLIDENE)-3-METHYL-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• SR-01000080995
• N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• AKOS002169994
• N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• (E)-N'-(3,4-dimethoxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide
• 1285673-65-5

• Inchi： 1S/C14H16N4O3/c1-9-6-11(17-16-9)14(19)18-15-8-10-4-5-12(20-2)13(7-10)21-3/h4-8H,1-3H3,(H,16,17)(H,18,19)/b15-8+
• InChI Key： PANHKAUKXFNJMQ-OVCLIPMQSA-N
• SMILES： O(C)C1C=C(/C=N/NC(C2C=C(C)NN=2)=O)C=CC=1OC

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285673-65-5)

The compound N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285673-65-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and dimethoxyphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. This article delves into its properties, synthesis, and emerging applications while addressing common queries from the scientific community.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis of N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide typically involves a condensation reaction between 3-methyl-1H-pyrazole-5-carbohydrazide and 3,4-dimethoxybenzaldehyde. This process is often catalyzed by mild acids or bases, yielding the desired product with high purity. The compound's E-configuration (indicated by the (1E) notation) is critical for its stability and reactivity, a detail frequently highlighted in recent publications.

In the context of current research trends, this compound aligns with the growing demand for sustainable chemistry and green synthesis methods. Scientists are exploring eco-friendly catalysts and solvent-free conditions to produce N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide, addressing environmental concerns without compromising yield. Additionally, its structural versatility allows for derivatization, making it a valuable intermediate in drug discovery programs targeting inflammatory diseases and metabolic disorders.

Another hot topic is the compound's potential role in crop protection. Agrochemical researchers are investigating its efficacy as a pesticide precursor, owing to the pyrazole group's known bioactivity against pests. The dimethoxyphenyl segment further enhances its lipophilicity, improving membrane permeability in target organisms. These properties have sparked discussions about its applicability in integrated pest management (IPM) systems, a trending subject in sustainable agriculture.

From a pharmacological perspective, N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide exhibits intriguing structure-activity relationships (SAR). Computational studies suggest that its hydrazide linkage and methoxy groups contribute to hydrogen bonding and van der Waals interactions with protein targets. This has led to hypotheses about its utility in designing kinase inhibitors or enzyme modulators, areas of high interest in oncology and neurology research.

Quality control and analytical characterization of this compound are also frequently searched topics. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and confirming the (1E)-configuration. Researchers emphasize the importance of these methods to ensure reproducibility in biological assays, a critical factor given the compound's potential in high-throughput screening platforms.

In summary, N'-(1E)-(3,4-dimethoxyphenyl)methylidene-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285673-65-5) represents a multifaceted compound with applications spanning medicinal chemistry, agrochemical development, and material science. Its synthesis, bioactivity, and environmental adaptability position it as a subject of ongoing innovation. As research progresses, this molecule may unlock new possibilities in targeted therapy and sustainable agriculture, answering pressing challenges in science and industry.